Cas no 2411296-05-2 (8-Fluoro-3-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]quinoline)

• Product Name: 8-Fluoro-3-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]quinoline
• CAS No: 2411296-05-2
• MF: C₁₆H₁₉FN₂O
• MW: 274.333267450333
• CID: 5360555
• Update Time: 2025-06-30

8-Fluoro-3-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]quinoline Chemical and Physical Properties

Names and Identifiers

• 8-Fluoro-3-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]quinoline
• 8-fluoro-3-{[1-(2-methylpropyl)aziridin-2-yl]methoxy}quinoline
• Z3991661238

• Inchi： 1S/C16H19FN2O/c1-11(2)8-19-9-13(19)10-20-14-6-12-4-3-5-15(17)16(12)18-7-14/h3-7,11,13H,8-10H2,1-2H3
• InChI Key： YHTUTDWZVROFNB-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1N=CC(=C2)OCC1CN1CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 326
• XLogP3: 3.5
• Topological Polar Surface Area: 25.1

Additional information on 8-Fluoro-3-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]quinoline

8-Fluoro-3-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]quinoline: A Comprehensive Overview

The compound 8-Fluoro-3-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]quinoline, with CAS No. 2411296-05-2, has emerged as a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a quinoline backbone with a fluorine substituent and a nitrogen-containing aziridine ring. The presence of these functional groups imparts distinctive chemical and biological properties, making it a subject of interest for researchers in drug discovery and material science.

The quinoline moiety, a heterocyclic aromatic system, forms the core of this compound. Quinolines are well-known for their versatility in organic synthesis and their ability to participate in various chemical reactions. The substitution pattern of this molecule is particularly noteworthy: the fluorine atom at position 8 and the aziridine-containing methoxy group at position 3 create a unique electronic environment that influences its reactivity and bioavailability. Recent studies have highlighted the importance of such structural features in modulating the pharmacokinetic properties of drugs.

One of the most intriguing aspects of 8-Fluoro-3-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]quinoline is its potential application in medicinal chemistry. Researchers have explored its role as a lead compound in the development of novel therapeutic agents. For instance, its ability to inhibit certain enzymes, such as kinases and proteases, has been extensively studied. These findings suggest that the compound could serve as a template for designing drugs targeting various diseases, including cancer and neurodegenerative disorders.

Recent advancements in synthetic methodology have also contributed to the understanding of this compound's synthesis and optimization. The incorporation of fluorine into organic molecules has been a focal point in medicinal chemistry due to its ability to enhance drug-like properties such as lipophilicity and metabolic stability. The aziridine ring, on the other hand, introduces nitrogen into the structure, which can act as a hydrogen bond donor or acceptor, further enhancing the molecule's interactions with biological targets.

In terms of applications, 8-Fluoro-3-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]quinoline has shown promise in several areas beyond traditional drug discovery. Its photochemical properties have been investigated for potential use in light-responsive materials, while its electronic characteristics make it a candidate for applications in organic electronics. These diverse applications underscore the compound's versatility and highlight its importance in contemporary chemical research.

Moreover, computational studies have played a pivotal role in elucidating the molecular interactions of this compound. Advanced molecular modeling techniques have provided insights into its binding modes with biological targets, aiding in the rational design of more potent derivatives. Such computational approaches are increasingly being integrated into drug discovery pipelines, enabling researchers to predict and optimize molecular properties before experimental validation.

In conclusion, 8-Fluoro-3-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]quinoline stands out as a multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with cutting-edge research findings, positions it as a valuable tool for advancing both academic and industrial objectives. As research continues to unfold, this compound is likely to contribute even more significantly to the fields of chemistry and pharmacology.